BENGHE Foundational & Exploratory

Check Availability & Pricing

Uniconazole Powder: A Comprehensive
Technical Guide to its Physical and Chemical
Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Uniconazole

Cat. No.: B1683454

For Researchers, Scientists, and Drug Development Professionals

Introduction

Uniconazole is a triazole-based plant growth retardant widely utilized in agriculture and
horticulture to manage plant height and improve crop yields.[1][2][3] Its mode of action involves
the inhibition of gibberellin biosynthesis, a key hormone responsible for cell elongation.[4][5][6]
Furthermore, uniconazole has been shown to inhibit the catabolism of abscisic acid (ABA), a
hormone involved in plant stress responses, thereby enhancing tolerance to environmental
stressors.[7][8][9][10] This technical guide provides an in-depth overview of the physical and
chemical properties of uniconazole powder, detailed experimental protocols for their
determination, and a visualization of its key signaling pathways.

Core Physical and Chemical Properties

The following tables summarize the key physical and chemical properties of uniconazole
powder, compiled from various technical and scientific sources.

Table 1: Physical Properties of Uniconazole Powder
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Property Value References
White to light brown crystalline

Appearance , [1]2](3][11]
solid/powder

Melting Point 147 - 164 °C [L112][4]111][22]

Boiling Point ~474.6 °C at 760 mmHg [2][3][13]

Density ~1.28 g/mL [1][14]

Vapor Pressure 8.9 mPa (at 20 °C) [8][12]

Solubility in Water 8.41 mg/L (at 25 °C) [11121131[14]

Solubility in Organic Solvents Methanol: 88 g/kg [21[3][13]

Hexane: 0.3 g/kg [2][3][13]

Xylene: 7 g/kg [2]1[3][13]

Ethanol, DMSO,

Dimethylformamide: ~30 [7]

mg/mL

Chloroform: 10.9 % w/w [14]

Acetone: Soluble

[2]

Table 2: Chemical Properties of Uniconazole Powder
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(E)-1-(4-chlorophenyl)-4,4-
Chemical Name (IUPAC) dimethyl-2-(1,2,4-triazol-1- [1][11][15]
yl)pent-1-en-3-ol

Molecular Formula C15H1sCINsO [1][15][16]
Molecular Weight 291.78 g/mol [1][11][16]
CAS Number 83657-22-1 [1][11][15][16]
Octanol-Water Partition

o 3.77-3.84 [8][14]
Coefficient (Log P)
pKa ~13.07 [8][17]

Stable for = 4 years at -20°C.
Stable below 40°C and does

not decompose in various

Stability )
solvents and acid, neutral, and
alkaline aqueous solutions.[4]
[7][18]
_ 295% to =98% (Technical
Purity [11][16]

Grade)

Signaling Pathway Diagrams

Uniconazole primarily functions by interfering with two critical plant hormone pathways:
gibberellin (GA) biosynthesis and abscisic acid (ABA) catabolism.
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Prepare Dry,
Powdered Sample

'

Load 2-3 mm of Sample
into Capillary Tube

'

Insert Capillary into
Melting Point Apparatus

'

Rapidly Heat to ~15°C
below Expected M.P.

'

Reduce Heating Rate
to 1-2°C per minute

l

Observe and Record
Melting Range
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Uniconazole Powder: A Comprehensive Technical
Guide to its Physical and Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1683454#physical-and-chemical-properties-of-
uniconazole-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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